Cas no 546114-00-5 (Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate;hydrochloride)

• Product Name: Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate;hydrochloride
• CAS No: 546114-00-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1593364
• Update Time: 2025-05-20

Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate,hydrochloride
• ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate
• hydrochloride
• ETHYL 1-AMINO-[1,1-BI(CYCLOPROPANE)]-1-CARBOXYLATE HCL
• Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate;hydrochloride

• Inchi： 1S/C9H15NO2/c1-2-12-7(11)8(3-4-8)9(10)5-6-9/h2-6,10H2,1H3
• InChI Key： GJTHRLHFLIOVIM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)(C2(N)CC2)CC1

Additional information on Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate;hydrochloride

Ethyl 1-(1-Aminocyclopropyl)cyclopropane-1-carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate hydrochloride, with the CAS number 546114-00-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring system, which is known for its strained geometry and reactivity, making it a valuable component in various chemical reactions and biological assays.

The cyclopropane core of this compound plays a pivotal role in its chemical properties. Cyclopropane rings are highly strained due to their 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry. This strain imparts reactivity to the molecule, making it a useful substrate in organic synthesis. The aminocyclopropyl group attached to the cyclopropane ring further enhances the compound's versatility. The amino group can participate in various biochemical interactions, such as hydrogen bonding and enzymatic catalysis, which are critical in drug design.

Recent studies have explored the potential of Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate hydrochloride in the development of novel therapeutic agents. Researchers have focused on its ability to modulate cellular signaling pathways and interact with key proteins involved in disease states. For instance, investigations into its bioavailability and metabolism have provided insights into its pharmacokinetic profile, which is essential for determining its suitability as a drug candidate.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. The hydrochloride salt ensures stability and solubility, which are critical factors in drug delivery systems. Additionally, the ethyl ester group present in the molecule contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach target sites within the body.

Advancements in synthetic chemistry have also contributed to the efficient production of Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate hydrochloride. Modern methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, have enabled chemists to synthesize this compound with high yields and precision. These techniques not only improve the scalability of production but also reduce environmental impact, aligning with current sustainability goals in the pharmaceutical industry.

In terms of biological activity, Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate hydrochloride has shown promise in preclinical studies targeting various disease models. Its ability to inhibit specific enzymes or modulate receptor activity has been extensively investigated. For example, studies have demonstrated its potential as an antidepressant by influencing serotonin reuptake mechanisms. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, highlighting its broad therapeutic potential.

The structural uniqueness of this compound also makes it a valuable tool in academic research. Its cyclopropane ring system serves as a model for studying strained ring chemistry and reactivity under different conditions. Researchers have utilized this compound to investigate fundamental aspects of organic chemistry, such as pericyclic reactions and transition metal-catalyzed transformations.

In conclusion, Ethyl 1-(1-aminocyclopropyl)cyclopropane-1-carboxylate hydrochloride (CAS No: 546114-00-5) is a multifaceted compound with significant implications in both academic research and pharmaceutical development. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a promising candidate for future therapeutic interventions.